Cas no 1261902-48-0 (2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid)

• Product Name: 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid
• CAS No: 1261902-48-0
• MF: C₁₃H₇ClF₂O₂
• MW: 268.643289804459
• MDL: MFCD18321034
• CID: 2622180
• PubChem ID: 53226925
• Update Time: 2025-10-30

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20690543
• 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid, 95%
• 2-(3-CHLORO-4-FLUOROPHENYL)-6-FLUOROBENZOIC ACID
• 1261902-48-0
• 3'-Chloro-3,4'-difluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18321034
• 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid

• MDL： MFCD18321034
• Inchi： 1S/C13H7ClF2O2/c14-9-6-7(4-5-10(9)15)8-2-1-3-11(16)12(8)13(17)18/h1-6H,(H,17,18)
• InChI Key： NNMHCCYAOLKZRM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1C(=O)O)F)F

Computed Properties

• Exact Mass: 268.0102635Da
• Monoisotopic Mass: 268.0102635Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261902-48-0): An Overview of Its Properties, Applications, and Recent Research

2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261902-48-0) is a multifaceted compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has garnered attention for its potential in drug development and various other scientific research areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid.

Chemical Properties: 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid is a white crystalline solid with a molecular formula of C₁₄H₈ClF₂O₂. The molecular weight is approximately 285.67 g/mol. This compound exhibits high thermal stability and is soluble in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. The presence of fluorine atoms in the molecule imparts unique electronic and steric properties, making it a valuable building block in organic synthesis.

Synthesis Methods: The synthesis of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid can be achieved through various routes. One common method involves the reaction of 3-chloro-4-fluoroaniline with 6-fluoroisatoic anhydride followed by hydrolysis to form the desired carboxylic acid. Another approach involves the coupling of 3-chloro-4-fluorophenylboronic acid with 6-fluoro-2-bromobenzoic acid using palladium-catalyzed cross-coupling reactions. These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid. One notable application is its use as an inhibitor of specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of fatty acid synthase (FASN), a key enzyme in lipid metabolism that is overexpressed in various cancer types. This inhibition can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for cancer therapy.

In addition to its anti-cancer properties, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various disease models. These findings suggest that 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid could be a valuable therapeutic agent for inflammatory disorders.

Clinical Trials and Research: The potential therapeutic applications of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid have led to several preclinical and early-stage clinical trials. In a recent preclinical study, this compound was evaluated for its efficacy in treating breast cancer. The results showed significant tumor regression and improved survival rates in animal models. These promising findings have paved the way for further clinical investigations.

In another study, researchers explored the use of 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid in combination with other anti-inflammatory drugs to enhance therapeutic outcomes. The synergistic effects observed in these studies suggest that this compound could be used as part of a multi-targeted treatment strategy for complex diseases.

Safety and Toxicology: Safety assessments are crucial for any compound with potential therapeutic applications. Preclinical toxicology studies have shown that 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid has a favorable safety profile at therapeutic doses. However, like any pharmaceutical agent, it is essential to monitor for potential side effects during clinical trials and post-market surveillance.

FUTURE DIRECTIONS: The ongoing research on 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid holds great promise for advancing our understanding of its biological mechanisms and therapeutic potential. Future studies may focus on optimizing its pharmacokinetic properties, exploring new delivery methods, and identifying additional targets for intervention. Additionally, the development of novel derivatives with enhanced efficacy and reduced side effects could further expand its applications in medicine.

In conclusion, 2-(3-Chloro-4-fluorophenyl)-6-fluorobenzoic acid (CAS No. 1261902-48-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical properties and biological activities make it an attractive candidate for various therapeutic applications, particularly in cancer and inflammatory diseases. As research continues to uncover new insights into its mechanisms of action, this compound is likely to play an increasingly important role in the advancement of medical science.